Cas no 62604-75-5 (Glycine, N-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-)
62604-75-5 structure
Product Name:Glycine, N-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-
CAS No:62604-75-5
MF:C13H12N2O4
MW:260.245383262634
CID:438440
PubChem ID:3574936
Update Time:2025-04-19
Glycine, N-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]- Chemical and Physical Properties
Names and Identifiers
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- Glycine, N-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-
- 2-[(5-methyl-3-phenyl-1,2-oxazole-4-carbonyl)amino]acetic acid
- DTXSID60393788
- 3-phenyl-5-methylisoxazole-4-carboxamidoacetic acid
- 62604-75-5
- 2-(5-Methyl-3-phenylisoxazole-4-carboxamido)acetic acid
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- Inchi: 1S/C13H12N2O4/c1-8-11(13(18)14-7-10(16)17)12(15-19-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,14,18)(H,16,17)
- InChI Key: KZBLVNSNSIDIKI-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(NCC(=O)O)=O)C(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 260.07976
- Monoisotopic Mass: 260.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 92.4Ų
Experimental Properties
- PSA: 92.43
Glycine, N-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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